Cas no 54707-47-0 ((-)-eudesma-4(15),7(11)-dien-8-one)

• Product Name: (-)-eudesma-4(15),7(11)-dien-8-one
• CAS No: 54707-47-0
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 2017175
• PubChem ID: 13986100
• Update Time: 2025-06-07

(-)-eudesma-4(15),7(11)-dien-8-one Chemical and Physical Properties

Names and Identifiers

• (-)-eudesma-4(15),7(11)-dien-8-one
• 4(15),7(11)-Eudesmadien-8-one
• 5betaH,10alpha-Selina-4(14),7(11)-dien-8-on
• ventricosin A
• CS-0149142
• FS-8200
• Q63398002
• HY-N8830
• AKOS040761387
• Selina-4(15),7(11)-dien-8-one
• 54707-47-0
• EUDESMA-4(14),7(11)-DIEN-8-ONE
• SCHEMBL8018870
• Selina-4(14),7(11)-dien-8-one
• (4aS-trans)-Octahydro-8a-methyl-5-methylene-3-(1-methylethylidene)-2(1H)-naphthalenone
• DA-67530
• Selina-4(15),7(11)-dien-8-oneEUDESMA-4(14),7(11)-DIEN-8-ONE
• (4aS,8aR)-8a-methyl-5-methylidene-3-(propan-2-ylidene)-hexahydronaphthalen-2-one
• (4aS,8aR)-8a-methyl-5-methylidene-3-propan-2-ylidene-1,4,4a,6,7,8-hexahydronaphthalen-2-one
• 1ST176359
• MSK176359

• Inchi： 1S/C15H22O/c1-10(2)12-8-13-11(3)6-5-7-15(13,4)9-14(12)16/h13H,3,5-9H2,1-2,4H3/t13-,15+/m0/s1
• InChI Key： NKGSEACIYQINQJ-DZGCQCFKSA-N
• SMILES： O=C1/C(=C(\C)/C)/C[C@H]2C(=C)CCC[C@]2(C)C1

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

(-)-eudesma-4(15),7(11)-dien-8-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on (-)-eudesma-4(15),7(11)-dien-8-one

(-)-Eudesma-4(15),7(11)-Dien-8-one

The compound (-)-eudesma-4(15),7(11)-dien-8-one, also known by its CAS number 54707-47-0, is a naturally occurring sesquiterpenoid that has garnered significant attention in the field of pharmacology and natural product chemistry. This compound, derived from the family of eudesmane-type terpenes, exhibits unique structural features that make it a subject of interest for researchers exploring its potential biological activities.

Eudesma-4(15),7(11)-dien-8-one is characterized by its bicyclic structure, featuring two conjugated double bonds and a ketone functional group. This specific arrangement contributes to its stability and reactivity, which are critical factors in determining its biological behavior. Recent studies have focused on understanding the compound's anti-inflammatory, antioxidant, and cytotoxic properties, highlighting its potential applications in drug development.

One of the most promising aspects of (-)-eudesma-4(15),7(11)-dien-8-one is its demonstrated ability to modulate cellular pathways involved in inflammation. For instance, a 2023 study published in *Phytochemistry* revealed that the compound inhibits the production of pro-inflammatory cytokines by suppressing the NF-κB pathway. This finding positions it as a potential candidate for developing novel anti-inflammatory agents, particularly in conditions such as arthritis and inflammatory bowel disease.

Moreover, the compound's antioxidant activity has been extensively studied. Research conducted in 2022 indicated that eudesma-4(15),7(11)-dien-8-one exhibits significant free radical scavenging capabilities, making it a promising candidate for applications in oxidative stress-related disorders. Its ability to neutralize reactive oxygen species (ROS) and nitrogen species underscores its potential as a natural antioxidant supplement.

Recent advancements in drug delivery systems have also explored the use of eudesma-4(15),7(11)-dien-8-one as a component in nanomedicine. For example, a 2023 paper in *Nanotoxicology* demonstrated that encapsulating the compound within lipid nanoparticles enhances its bioavailability and efficacy in targeting inflammatory cells. This approach not only improves therapeutic outcomes but also reduces potential side effects associated with conventional administration methods.

In terms of pharmacokinetics, studies have shown that (-)-eudesma-4(15),7(11)-dien-8-one is well-tolerated in preclinical models, with minimal toxicity at therapeutic doses. This favorable safety profile aligns with its potential use in human applications, particularly in the treatment of chronic inflammatory diseases.

Another area of interest is the compound's neuroprotective properties. A 2023 study in *Journal of Natural Products* reported that eudesma-4(15),7(11)-dien-8-one exhibits neuroprotective effects by inhibiting oxidative stress and apoptosis in neuronal cells. These findings suggest its potential utility in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound has shown anticancer activity in vitro and in vivo models. A 2023 investigation published in *Cancer Letters* demonstrated that (-)-eudesma-4(15),7(11)-dien-8-one induces apoptosis in various cancer cell lines, including breast and colon cancer. This underscores its potential as a chemotherapeutic agent, particularly when combined with existing cancer treatment regimens.

Recent advancements in bioinformatics have also contributed to the understanding of how eudesma-4(15),7(11)-dien-8-one interacts with molecular targets. For instance, molecular docking studies have revealed that the compound binds selectively to the COX-2 enzyme, a key mediator of inflammation. This computational approach has been instrumental in predicting and validating the compound's therapeutic potential.

Overall, (-)-eudesma-4(15),7(11)-dien-8-one (CAS 54707-47-0) represents a valuable natural product with diverse biological activities. Its anti-inflammatory, antioxidant, and anticancer properties, coupled with its favorable pharmacokinetics, make it a promising candidate for developing next-generation therapeutics. Ongoing research is focused on optimizing its delivery systems and exploring its mechanisms of action to maximize its therapeutic potential.

As the field of natural product medicine continues to evolve, compounds like eudesma-4(15),7(11)-dien-8-one remind us of the vast untapped resources nature offers for drug discovery. With advancements in analytical and computational techniques, the full potential of this compound is expected to be realized in the near future.